2-(3,4-Difluorophenyl)-1-(4-fluorophenyl)ethanone

• IUPAC Name: 2-(3,4-difluorophenyl)-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C14H9F3O/c15-11-4-2-10(3-5-11)14(18)8-9-1-6-12(16)13(17)7-9/h1-7H,8H2
• InChI Key: PCCJXDXDWCFLNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CC2=CC(=C(C=C2)F)F)F
• Molecular Formula: C14H9F3O
• Molecular Weight: 250.21 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves reactions between specific fluorinated benzaldehydes and acetophenones in the presence of base catalysts, utilizing Claisen-Schmidt condensation reactions. The synthesis process is tailored to introduce fluorine atoms at strategic positions on the aromatic rings, enhancing the compound's properties such as reactivity, stability, and potential biological activity.

Molecular Structure Analysis

The molecular structure of "2-(3,4-Difluorophenyl)-1-(4-fluorophenyl)ethanone" and its analogs has been studied using various spectroscopic and theoretical methods. These studies reveal the planarity of the core structure and the electronic distribution across the molecule. Techniques like FT-IR, NBO, HOMO-LUMO, and MEP analysis provide insights into the vibrational frequencies, molecular orbitals, and electrostatic potential, highlighting the reactivity and stability of the molecule (Mary et al., 2015).

Scientific Research Applications

Fluorescent Chemosensors Development

2-(3,4-Difluorophenyl)-1-(4-fluorophenyl)ethanone has potential applications in the development of fluorescent chemosensors. Such chemosensors are designed to detect various analytes, including metal ions, anions, and neutral molecules. The high selectivity and sensitivity of these chemosensors are particularly noted, making them invaluable in environmental monitoring and biochemical analysis. The research in this area emphasizes the opportunities to modulate the sensing selectivity and sensitivity of these chemosensors, promising advancements in detecting and quantifying chemical species in various settings (Roy, 2021).

Synthesis of Key Intermediates for Pharmaceutical Compounds

The compound also serves as a precursor or key intermediate in synthesizing pharmaceutical compounds. For instance, it's involved in synthesizing 2-fluoro-4-bromobiphenyl, a critical intermediate in manufacturing flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. The challenges and innovations in synthesizing such intermediates, including overcoming the high costs and environmental concerns associated with certain reagents, are crucial for the pharmaceutical industry's sustainable and efficient production (Qiu et al., 2009).

Environmental Degradation Studies

Environmental degradation studies of polyfluoroalkyl chemicals highlight the significance of understanding the fate of compounds like 2-(3,4-Difluorophenyl)-1-(4-fluorophenyl)ethanone in the environment. These studies focus on the microbial degradation pathways and the environmental persistence of fluorinated compounds, providing insights into managing and mitigating the environmental impacts of such chemicals (Liu & Avendaño, 2013).

Advanced Material Development

Research into the development of advanced materials, such as fluoropolymers, relies on understanding and manipulating the properties of fluorinated compounds. The unique physicochemical properties of these materials, such as chemical inertness and thermal stability, make them suitable for various applications, including coatings, lubrication, and medical devices. Studies in this area aim to explore the synthesis, characterization, and application of these materials for industrial and consumer products (Puts et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical compound, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “2-(3,4-Difluorophenyl)-1-(4-fluorophenyl)ethanone” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new materials or pharmaceuticals. Studies could also be conducted to further understand its physical and chemical properties.